Cas no 1324000-40-9 (benzyl N-(1-phenylcyclopropyl)carbamate)

• Product Name: benzyl N-(1-phenylcyclopropyl)carbamate
• CAS No: 1324000-40-9
• MF: C₁₇H₁₇NO₂
• MW: 267.322384595871
• MDL: MFCD22205767
• CID: 1024550
• PubChem ID: 66570704
• Update Time: 2025-11-01

benzyl N-(1-phenylcyclopropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl (1-phenylcyclopropyl)carbamate
• Benzyl N-(1-phenylcyclopropyl)carbamate
• ACMC-209bp6
• AK-93739
• ANW-19432
• BD231118
• CTK8B0148
• KB-250850
• ZCC00040
• MFCD22205767
• A888301
• DB-213541
• DTXSID60735301
• AM85190
• DS-17869
• CS-0044926
• Carbamic acid, N-(1-phenylcyclopropyl)-, phenylmethyl ester
• F30074
• SY105817
• N-Cbz-1-phenylcyclopropanamine
• BCP27767
• AKOS015999633
• 1324000-40-9
• BENZYL(1-PHENYLCYCLOPROPYL)CARBAMATE
• benzyl N-(1-phenylcyclopropyl)carbamate

• MDL： MFCD22205767
• Inchi： 1S/C17H17NO2/c19-16(20-13-14-7-3-1-4-8-14)18-17(11-12-17)15-9-5-2-6-10-15/h1-10H,11-13H2,(H,18,19)
• InChI Key： PCIOJNFEBGVQOO-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1(C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 267.125928785g/mol
• Monoisotopic Mass: 267.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Boiling Point: 432.0±25.0℃ at 760 mmHg

Additional information on benzyl N-(1-phenylcyclopropyl)carbamate

Professional Introduction to Benzyl N-(1-phenylcyclopropyl)carbamate (CAS No. 1324000-40-9)

Benzyl N-(1-phenylcyclopropyl)carbamate, a compound with the chemical formula C₁₄H₁₅NO₂, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its unique structural framework, which includes a benzyl group and a carbamate moiety attached to a cyclopropyl ring substituted with a phenyl group. The CAS number 1324000-40-9 uniquely identifies this substance, ensuring precise classification and communication within scientific and industrial contexts.

The synthesis of Benzyl N-(1-phenylcyclopropyl)carbamate involves multi-step organic reactions, typically starting from readily available precursors such as benzoyl chloride and cyclopropylmethylamine. The introduction of the carbamate group into the cyclopropyl structure is a critical step, often facilitated by the use of carbodiimide-based coupling agents. This process highlights the importance of fine-tuning reaction conditions to achieve high yields and purity, which are essential for pharmaceutical applications.

In recent years, there has been growing interest in the pharmacological properties of compounds featuring cyclopropyl moieties due to their potential bioactivity. The presence of the phenyl group in Benzyl N-(1-phenylcyclopropyl)carbamate enhances its interactions with biological targets, making it a valuable scaffold for drug discovery. Studies have shown that such structures can exhibit modulatory effects on various enzymes and receptors, opening avenues for therapeutic development.

One of the most compelling aspects of Benzyl N-(1-phenylcyclopropyl)carbamate is its role in medicinal chemistry research. Researchers have been exploring its derivatives to develop novel compounds with improved pharmacokinetic profiles. For instance, modifications to the benzyl or cyclopropyl groups can alter solubility, metabolic stability, and target specificity. These findings underscore the compound's versatility as a building block in synthetic chemistry.

The application of computational methods has further advanced the study of Benzyl N-(1-phenylcyclopropyl)carbamate. Molecular modeling techniques allow scientists to predict binding affinities and optimize molecular structures before conducting expensive experimental trials. This approach has been particularly useful in identifying lead compounds for further development, streamlining the drug discovery process.

Recent experimental studies have delved into the biological activity of Benzyl N-(1-phenylcyclopropyl)carbamate. Preliminary results suggest that it may possess inhibitory properties against certain enzymes implicated in inflammatory pathways. These findings are particularly intriguing given the increasing demand for anti-inflammatory agents with minimal side effects. Further research is needed to validate these observations and explore potential therapeutic applications.

The synthesis and characterization of Benzyl N-(1-phenylcyclopropyl)carbamate also contribute to our understanding of heterocyclic chemistry. The cyclopropyl ring is known for its unique electronic properties, which can influence the reactivity and function of adjacent functional groups. By studying this compound, chemists gain insights into how structural modifications can tailor biological activity, fostering innovation in drug design.

In conclusion, Benzyl N-(1-phenylcyclopropyl)carbamate (CAS No. 1324000-40-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structure, synthetic accessibility, and promising biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this molecule, it is likely to remain a cornerstone in medicinal chemistry investigations.